Cas no 946384-28-7 (N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide)
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dimethylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide
- N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
-
- Inchi: 1S/C22H24N4O/c1-15-7-8-18(16(2)13-15)25-22(27)17-9-11-26(12-10-17)21-14-23-19-5-3-4-6-20(19)24-21/h3-8,13-14,17H,9-12H2,1-2H3,(H,25,27)
- InChI Key: QYYJBYZAFSYIOY-UHFFFAOYSA-N
- SMILES: N1(C2=CN=C3C(=N2)C=CC=C3)CCC(C(NC2=CC=C(C)C=C2C)=O)CC1
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1633-2μmol |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-5μmol |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-10μmol |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-20μmol |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-1mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-2mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-3mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-4mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-5mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1633-10mg |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide |
946384-28-7 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
Recent Advances in the Study of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS: 946384-28-7)
The compound N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS: 946384-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoxaline and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide exhibits selective inhibition against certain kinase isoforms, suggesting its utility as a lead compound for further optimization. The specificity and potency of this inhibitor are currently under rigorous evaluation in both cellular and animal models.
In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies have indicated that N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide possesses favorable absorption and distribution profiles, although its metabolic stability and clearance rates require further investigation. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its metabolic pathways and identify potential metabolites. These findings are crucial for understanding the compound's bioavailability and potential toxicity.
Another notable aspect of this research is the exploration of the compound's therapeutic potential in neurological disorders. Given the structural similarity of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide to known neuroactive agents, researchers have hypothesized its possible efficacy in modulating neurotransmitter systems. Early-stage studies have reported its interaction with specific receptors in the central nervous system, though the exact mechanisms remain to be elucidated. These findings open new avenues for the development of treatments for conditions such as Parkinson's disease and epilepsy.
Despite these promising developments, challenges remain in the clinical translation of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed to ensure its viability as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into preclinical trials.
In conclusion, N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications across various disease areas underscore the importance of continued research. Future studies should focus on optimizing its chemical structure, elucidating its mechanisms of action, and evaluating its efficacy in more complex biological systems. The insights gained from these efforts will be instrumental in shaping the next generation of therapeutic agents.
946384-28-7 (N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)